(2S)-heptan-2-yl [(5-chloroquinolin-8-yl)oxy]acetate
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Overview
Description
(S)-cloquintocet-mexyl is a heptan-2-yl [(5-chloroquinolin-8-yl)oxy]acetate that has S-configuration. It is an enantiomer of a (R)-cloquintocet-mexyl.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Techniques and Advantages : The compound has been synthesized using benign methodologies, including the use of acetic acid aqueous solution and ultrasound irradiation, offering benefits like operational simplicity and higher yield (Tiwari, Parvez, & Meshram, 2011).
Structural Characterization and Derivatives Formation : Various derivatives of related chloroquinoline compounds have been synthesized and characterized, demonstrating the versatility and adaptability of these compounds in chemical synthesis (Ahmed, Sharma, Nagda, Jat, & Talesara, 2006).
Biological Activities
Antimicrobial Activity : Several quinoline derivatives, similar to the compound , have shown significant inhibition of bacterial and fungal growth, indicating their potential as antimicrobial agents (Tabassum et al., 2014).
Antibacterial Drugs for Respiratory Infections : Novel quinoline derivatives have been designed and synthesized for potent antibacterial activity against respiratory pathogens, suggesting a potential application for (2S)-heptan-2-yl [(5-chloroquinolin-8-yl)oxy]acetate in treating respiratory tract infections (Odagiri et al., 2013).
Antitumor Activities : Some novel quinoline derivatives have exhibited remarkable antitumor activity against various cancer cell lines, indicating a possibility for this compound to have similar applications (Montoya et al., 2014).
Luminescent Properties
- Luminescence in Metal Complexes : Quinoline derivatives have been used in metal complexes showing excellent luminescent properties, suggesting potential applications in materials science and photonics (Gao et al., 2014).
Miscellaneous Applications
Chemical Reactions and Functional Diversity : The structure of this compound allows for diverse chemical reactions and the formation of functionally diverse derivatives, indicating its utility in various chemical syntheses (Garsi et al., 2022).
Electroluminescent Materials : Related compounds have been used in the development of red-emitting electroluminescent materials, pointing towards potential applications in electronic and display technologies (Huang, Lin, Tao, & Chuen, 2003).
properties
Product Name |
(2S)-heptan-2-yl [(5-chloroquinolin-8-yl)oxy]acetate |
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Molecular Formula |
C18H22ClNO3 |
Molecular Weight |
335.8 g/mol |
IUPAC Name |
[(2S)-heptan-2-yl] 2-(5-chloroquinolin-8-yl)oxyacetate |
InChI |
InChI=1S/C18H22ClNO3/c1-3-4-5-7-13(2)23-17(21)12-22-16-10-9-15(19)14-8-6-11-20-18(14)16/h6,8-11,13H,3-5,7,12H2,1-2H3/t13-/m0/s1 |
InChI Key |
COYBRKAVBMYYSF-ZDUSSCGKSA-N |
Isomeric SMILES |
CCCCC[C@H](C)OC(=O)COC1=C2C(=C(C=C1)Cl)C=CC=N2 |
SMILES |
CCCCCC(C)OC(=O)COC1=C2C(=C(C=C1)Cl)C=CC=N2 |
Canonical SMILES |
CCCCCC(C)OC(=O)COC1=C2C(=C(C=C1)Cl)C=CC=N2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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